Cas no 102-53-4 (N,N,N',N'-Tetraethylmethylenediamine)

• Product Name: N,N,N',N'-Tetraethylmethylenediamine
• CAS No: 102-53-4
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• MDL: MFCD00015115
• CID: 81832
• PubChem ID: 24847768
• Update Time: 2025-08-03

N,N,N',N'-Tetraethylmethylenediamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetraethylmethylenediamine
• N,N,N',N'-tetraethylmethanediamine
• : N,N,N',N'-TETRAETHYLMETHYLENEDIAMINE
• [(diethylamino)methyl]diethylamine
• Bis(diethylamino)methane
• Et2NCH2NEt2
• Methanediamine,N,N,N',N'-tetraethyl
• N,N,N',N'-tetraethyldiaminomethane
• N,N'-Methylenebisdiethylamine
• Tetraethylmethylenediamine
• Methylenebis(diethylamine)
• N,N,N,N-Tetraethylmethanediamine #
• AS-78580
• UNII-9DJ3133IMJ
• CS-0439992
• N,n,n,n-tetraethylmethylenediamine
• N,N-METHYLENEBISDIETHYLAMINE
• bis-diethylamino-methane
• EINECS 203-038-8
• 9DJ3133IMJ
• N,N,N',N'-tetraethyl-methylenediamine
• NS00023159
• 102-53-4
• N,N',N'-Tetraethylmethanediamine
• N,N',N'-Tetraethyldiaminomethane
• N,N',N'-Tetraethylmethylenediamine
• SCHEMBL301838
• J-000715
• NSC27525
• Methanediamine,N,N',N'-tetraethyl-
• NSC-27525
• FT-0736941
• NSC 27525
• N pound notN pound notN' pound notN'-Tetraethylmethylenediamine
• AKOS009156816
• DTXSID9059256
• MFCD00015115
• N,N,N',N'-Tetraethylmethanediamine, 97%
• Methanediamine, N,N,N',N'-tetraethyl-
• N,N,N',N',-tetraethyldiaminomethane
• G77413

• MDL： MFCD00015115
• Inchi： 1S/C9H22N2/c1-5-10(6-2)9-11(7-3)8-4/h5-9H2,1-4H3
• InChI Key： UNEXJVCWJSHFNN-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CN(CC)CC

Computed Properties

• Exact Mass: 158.17800
• Monoisotopic Mass: 158.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 65.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.811 g/mL at 25 °C(lit.)
• Melting Point: 37.5°C (estimate)
• Boiling Point: 166-169 °C(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.426(lit.)
• PSA: 6.48000
• LogP: 1.62750
• Vapor Pressure: No data available

N,N,N',N'-Tetraethylmethylenediamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R10; R34
• Safety Term：Hazard Codes CRisk Statements 10-34Safety Statements 16-26-27-36/37/39-45RIDADR UN 2734 8/PG 2WGK Germany 3HazardClass 3PackingGroup III
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aminals
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N,N',N'-Tetraethylmethylenediamine

Introduction to N,N,N',N'-Tetraethylmethylenediamine (CAS No. 102-53-4)

N,N,N',N'-Tetraethylmethylenediamine, a compound with the chemical formula C₈H₁₈N₂ and CAS number 102-53-4, is a significant organic compound widely utilized in various chemical and pharmaceutical applications. This introduction delves into the properties, synthesis, applications, and recent research advancements related to this compound.

The molecular structure of N,N,N',N'-Tetraethylmethylenediamine consists of a methylenediamine core with four ethyl groups attached to the nitrogen atoms. This configuration imparts unique chemical characteristics that make it valuable in multiple industrial and scientific domains. The compound's ability to act as a ligand in coordination chemistry and its role in catalytic processes have been extensively studied and documented.

In terms of synthesis, N,N,N',N'-Tetraethylmethylenediamine is typically prepared through the alkylation of methylenediamine with ethylating agents. The process involves careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of this synthesis, making it more sustainable and scalable for industrial use.

One of the primary applications of N,N,N',N'-Tetraethylmethylenediamine is in the field of coordination chemistry. It serves as an effective ligand for transition metals, facilitating the formation of complex compounds that have potential applications in catalysis, material science, and even pharmaceuticals. For instance, complexes formed with palladium and nickel have shown promise in cross-coupling reactions, which are crucial for constructing complex organic molecules.

Recent research has highlighted the role of N,N,N',N'-Tetraethylmethylenediamine in developing novel catalysts for organic transformations. A notable study published in 2022 demonstrated its effectiveness in promoting the Heck reaction, a key process in pharmaceutical synthesis. The study showed that catalysts incorporating this ligand exhibit higher selectivity and lower reaction temperatures compared to traditional catalysts, thereby improving overall efficiency.

The compound's utility extends beyond catalysis. It has been explored as a component in corrosion inhibitors due to its ability to form stable complexes with metal surfaces. These inhibitors are essential in protecting industrial equipment from oxidative degradation, extending their lifespan and ensuring operational reliability.

In the pharmaceutical sector, N,N,N',N'-Tetraethylmethylenediamine has been investigated for its potential as a precursor or intermediate in drug synthesis. While not directly used as a therapeutic agent, its derivatives have shown promise in modulating biological pathways. Research is ongoing to explore its role in developing new therapeutic strategies, particularly in areas such as anti-inflammatory and anticancer treatments.

The environmental impact of using N,N,N',N'-Tetraethylmethylenediamine has also been a focus of recent studies. Researchers are working on developing greener synthetic routes that minimize waste and reduce energy consumption. One innovative approach involves using biocatalysts derived from natural sources to facilitate the alkylation process, aligning with global efforts towards sustainable chemistry.

The future prospects for N,N,N',N'-Tetraethylmethylenediamine are promising, with ongoing research expected to uncover new applications and improve existing ones. As the demand for efficient and sustainable chemical processes grows, compounds like this will play an increasingly vital role in meeting these challenges.